Cas no 885273-01-8 (2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid)

• Product Name: 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid
• CAS No: 885273-01-8
• MF: C₁₇H₂₃ClN₂O₄
• MW: 354.828523874283
• MDL: MFCD06659337
• CID: 710963
• PubChem ID: 2762223
• Update Time: 2025-05-20

2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, a-(4-chlorophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• 2-(4-BOC-PIPERAZINYL)-2-(4-CHLOROPHENYL)ACETIC ACID,
• 2-(4-chlorophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid,hydrochloride
• 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid
• alpha-(4-Chlorophenyl)-4-Boc-1-piperazineacetic acid
• 2-(4-chlorophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic Acid
• 4-[Carboxy-(4-Chloro-Phenyl)-Methyl]-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride
• SCHEMBL12371643
• 885273-01-8
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(4-chlorophenyl)acetic acid
• EN300-1071732
• a-(4-Chlorophenyl)-4-Boc-1-piperazineacetic acid
• AKOS015949733
• PS-12751
• MFCD06659337
• alpha-(4-Chlorophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-1-piperazineacetic acid
• DTXSID901142422
• 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2-(4-chlorophenyl)acetic acid
• AM804789
• 2-(4-Boc-piperazinyl)-2-(4-chloro-phenyl)acetic acid
• 2-(4-Boc-piperazinyl)-2-(4-chlorophenyl)acetic acid
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(4-chlorophenyl)aceticacid

• MDL： MFCD06659337
• Inchi： 1S/C17H23ClN2O4/c1-17(2,3)24-16(23)20-10-8-19(9-11-20)14(15(21)22)12-4-6-13(18)7-5-12/h4-7,14H,8-11H2,1-3H3,(H,21,22)
• InChI Key： GKUSLBONTUGQJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 354.1346349g/mol
• Monoisotopic Mass: 354.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 464.4±45.0 °C at 760 mmHg
• Flash Point: 234.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid

Research Brief on 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid (CAS: 885273-01-8)

In recent years, the compound 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid (CAS: 885273-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and chlorophenyl moieties, has shown promising potential in drug discovery and development, particularly as a key intermediate in the synthesis of bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and reactivity, making it a valuable candidate for further chemical modifications.

Recent studies have focused on the synthesis and application of this compound in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The researchers highlighted the compound's ability to form stable complexes with target enzymes, thereby inhibiting their activity. This finding opens new avenues for the design of next-generation antiviral drugs.

Another significant application of 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid lies in its role as a building block for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are often implicated in cancer and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of kinase inhibitors, which exhibited potent activity against specific cancer cell lines. The researchers noted that the chlorophenyl group contributed to enhanced binding affinity, while the Boc-protected piperazine moiety improved solubility and pharmacokinetic properties.

In addition to its therapeutic potential, the compound has also been investigated for its chemical properties. A 2023 paper in Tetrahedron Letters detailed an optimized synthetic route for 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid, achieving higher yields and purity compared to previous methods. This advancement is expected to facilitate its broader use in pharmaceutical research and industrial applications.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of derivatives based on this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed in future studies. Nevertheless, the growing body of research underscores the importance of 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid as a versatile and valuable tool in drug discovery.

In conclusion, the compound 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-(4-chlorophenyl)acetic acid (CAS: 885273-01-8) represents a significant area of interest in chemical biology and pharmaceutical research. Its applications in protease and kinase inhibitor development, coupled with advancements in synthetic methodologies, highlight its potential to contribute to the discovery of new therapeutic agents. Future research should focus on addressing the remaining challenges to fully realize its clinical potential.